Cas no 491861-60-0 (PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO-)

• Product Name: PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO-
• CAS No: 491861-60-0
• MF: C₂₂H₁₄N₄O₆
• MW: 430.36976480484
• CID: 3514572
• PubChem ID: 2798975
• Update Time: 2025-06-12

PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO-
• 2,2'-[[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis[5-nitro- (9CI)-Pyridine
• HMS545G03
• 2,2-[[1,1-biphenyl]-4,4-diylbis(oxy)]bis[5-nitro- (9CI)-Pyridine,
• D86565
• 491861-60-0
• 5-nitro-2-[4-[4-(5-nitropyridin-2-yl)oxyphenyl]phenoxy]pyridine
• Maybridge1_001367
• 4,4'-Bis((5-nitropyridin-2-yl)oxy)-1,1'-biphenyl
• 2,2-[[1,1-BIPHENYL]-4,4-DIYLBIS(OXY)]BIS[5-NITRO- -PYRIDINE

• Inchi： 1S/C22H14N4O6/c27-25(28)17-5-11-21(23-13-17)31-19-7-1-15(2-8-19)16-3-9-20(10-4-16)32-22-12-6-18(14-24-22)26(29)30/h1-14H
• InChI Key： XSSHSOFDSFGMJQ-UHFFFAOYSA-N
• SMILES： O(C1N=CC(N(=O)=O)=CC=1)C1C=CC(C2C=CC(OC3N=CC(N(=O)=O)=CC=3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 430.09133418Da
• Monoisotopic Mass: 430.09133418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 136Ų

Additional information on PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO-

Recent Advances in the Study of PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO- and Related Compounds (CAS: 491861-60-0)

The chemical compound PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO- (CAS: 491861-60-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique biphenyl and nitro-substituted pyridine structure, has shown promising potential in various applications, including drug discovery, material science, and catalysis. Recent studies have focused on elucidating its synthesis pathways, physicochemical properties, and biological activities, providing valuable insights for future research and development.

One of the key areas of investigation has been the synthesis and optimization of PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO-. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These methods have not only enhanced the efficiency of production but also reduced the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In addition to its synthetic advancements, the biological activity of PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO- has been a focal point of recent studies. Preliminary in vitro and in vivo assays have demonstrated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response, suggesting its potential as a lead compound for anti-inflammatory drug development.

Furthermore, the compound's unique structural features have sparked interest in its application as a building block for advanced materials. Its rigid biphenyl core and nitro-functionalized pyridine rings make it a promising candidate for the design of organic semiconductors and luminescent materials. Recent research has explored its incorporation into polymeric networks and metal-organic frameworks (MOFs), highlighting its versatility beyond traditional pharmaceutical applications.

Despite these promising findings, challenges remain in the full characterization and optimization of PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO-. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from bench to bedside. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to guide the design of derivatives with improved pharmacological profiles.

In conclusion, the recent advancements in the study of PYRIDINE, 2,2'-[[1,1'-BIPHENYL]-4,4'-DIYLBIS(OXY)]BIS[5-NITRO- (CAS: 491861-60-0) underscore its multifaceted potential in chemical biology and pharmaceutical research. Continued exploration of its synthetic methodologies, biological activities, and material applications will undoubtedly contribute to the development of novel therapeutics and functional materials. As the field progresses, interdisciplinary collaboration will be essential to unlock the full potential of this intriguing compound.